3-O-Demethylswertipunicoside
Description
3-O-Demethylswertipunicoside is a natural product found in Swertia punicea and Swertia calycina with data available.
Scientific Research Applications
Neuroprotective Effects
3-O-demethylswertipunicoside (3-ODS), derived from Swertia punicea, exhibits potential neuroprotective properties. Studies have shown its effectiveness in protecting against oxidative stress and apoptosis in PC12 cells, suggesting its utility in treating neurodegenerative diseases like Parkinson's Disease (PD). 3-ODS has demonstrated the ability to increase cell viability, enhance superoxide dismutase (SOD) activity, decrease malondialdehyde (MDA) level and reactive oxygen species (ROS) production, and attenuate apoptosis through various molecular pathways (Zhou et al., 2013). Additional research also indicates its effectiveness in vivo, highlighting its capacity to improve motor coordination, increase dopamine levels, and promote spine density in hippocampal neurons (Zhou et al., 2015).
Antioxidant Properties
3-ODS has demonstrated significant antioxidant properties. It was found to scavenge various radicals, including hydroxyl radical, superoxide anion, and 1, 1-diphenyl-2-picrylhydrazyl (DPPH) radical, in a concentration-dependent manner. This indicates its potential application as an antioxidant agent in various therapeutic settings (Zhou et al., 2015).
Mechanism of Action
The mechanism behind the neuroprotective and antioxidant effects of 3-ODS involves multiple pathways. It has been shown to modulate the expression of Bax and Bcl-2, activate caspase-9 and caspase-3, and affect apoptosis-inducing factor (AIF) translocation and α-synuclein expression. This comprehensive action suggests its potential as a multifaceted therapeutic agent (Zhou et al., 2013).
properties
Product Name |
3-O-Demethylswertipunicoside |
|---|---|
Molecular Formula |
C32H24O17 |
Molecular Weight |
680.5 g/mol |
IUPAC Name |
1,3,6,7-tetrahydroxy-4-(1,4,6,8-tetrahydroxy-9-oxoxanthen-2-yl)-2-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one |
InChI |
InChI=1S/C32H24O17/c33-6-16-24(41)28(45)29(46)32(49-16)21-25(42)17(31-20(27(21)44)22(39)8-3-10(35)11(36)5-14(8)47-31)9-4-13(38)30-19(23(9)40)26(43)18-12(37)1-7(34)2-15(18)48-30/h1-5,16,24,28-29,32-38,40-42,44-46H,6H2/t16-,24-,28+,29-,32+/m1/s1 |
InChI Key |
SSBJLFDANWAXNG-KPTZWRFBSA-N |
Isomeric SMILES |
C1=C(C=C2C(=C1O)C(=O)C3=C(C(=CC(=C3O2)O)C4=C5C(=C(C(=C4O)[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)C(=O)C7=CC(=C(C=C7O5)O)O)O)O |
Canonical SMILES |
C1=C(C=C2C(=C1O)C(=O)C3=C(C(=CC(=C3O2)O)C4=C5C(=C(C(=C4O)C6C(C(C(C(O6)CO)O)O)O)O)C(=O)C7=CC(=C(C=C7O5)O)O)O)O |
synonyms |
3-O-demethylswertipunicoside |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3E,13E,17E,21E,39E)-42-(6-amino-3-hydroxyhexan-2-yl)-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-3,7,9,15,19,21,31,33-octamethyl-23-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one](/img/structure/B1247959.png)
